3-Pyridinesulfonamide, 2-[(2,5-dichlorophenyl)amino]-

• CAS No.: 55841-93-5
• Molecular Formula: C11H9Cl2N3O2S
• Molecular Weight: 318.2 g/mol
• IUPAC Name: 2-(2,5-dichloroanilino)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H9Cl2N3O2S/c12-7-3-4-8(13)9(6-7)16-11-10(19(14,17)18)2-1-5-15-11/h1-6H,(H,15,16)(H2,14,17,18)
• InChI Key: MKDZQAMJLQMJTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)N

Description

3-Pyridinesulfonamide, 2-[(2,5-dichlorophenyl)amino]- is a chemical compound known for its diverse applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by the presence of a pyridine ring, a sulfonamide group, and a dichlorophenyl group, which contribute to its unique chemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pyridinesulfonamide, 2-[(2,5-dichlorophenyl)amino]- typically involves the reaction of 2,5-dichloroaniline with pyridine-3-sulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the sulfonamide bond. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Pyridinesulfonamide, 2-[(2,5-dichlorophenyl)amino]- may involve large-scale batch or continuous flow processes. These methods are optimized for high yield and purity, often employing automated systems for precise control of reaction parameters. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Pyridinesulfonamide, 2-[(2,5-dichlorophenyl)amino]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to amines or other reduced forms.

• **Sub